Cas no 162229-27-8 (Dorsmanin A)

• Product Name: Dorsmanin A
• CAS No: 162229-27-8
• MF: C₂₀H₂₀O₄
• MW: 324.370406150818
• CID: 227785
• PubChem ID: 5472480
• Update Time: 2025-07-10

Dorsmanin A Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(3,4-dihydro-5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3-(4-hydroxyphenyl)-,(2E)-
• Dorsmanin A
• 2-Propen-1-one,1-(3,4-dihydro-5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3-(4-hydroxyphenyl)-,(E)-
• (2E)-1-(3,4-Dihydro-5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3-(4-hydroxyphenyl)-2-propen-1-one
• [ "" ]
• 5-Prenyl-6'',6''-Dimethyl-4'',5''-dihydropyrano[2'',3'':4',3']-4,2'-dihydroxychalcone
• dorsmannin A
• NSC719328
• 9382AF
• LMPK12120089
• (E)-1-(5-hydroxy-2,2-dimethyl-chroman-6-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 1-(3,4-dihydro-5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3-(4-hydroxyphenyl)-, (E)-
• 2-Propen-1-one, 1-(3,4-dihydro-5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3-(4-hydroxyphenyl)-, (2E)-
• NSC-719328
• CHEMBL492189
• 162229-27-8
• HY-N3776
• (E)-1-(5-Hydroxy-2,2-dimethylchroman-6-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• AKOS032949009
• (E)-1-(5-hydroxy-2,2-dimethyl-3,4-dihydrochromen-6-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• CS-0024197
• FS-8744
• DA-72883

• Inchi： 1S/C20H20O4/c1-20(2)12-11-16-18(24-20)10-8-15(19(16)23)17(22)9-5-13-3-6-14(21)7-4-13/h3-10,21,23H,11-12H2,1-2H3/b9-5+
• InChI Key： UDSAJERKQRQHJR-WEVVVXLNSA-N
• SMILES： O1C2C=CC(C(/C=C/C3C=CC(=CC=3)O)=O)=C(C=2CCC1(C)C)O

Computed Properties

• Exact Mass: 324.13600
• Monoisotopic Mass: 324.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 4.5

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 529.8±50.0 °C(Predicted)
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 66.76000
• LogP: 4.09750
• pka: 7.82±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Dorsmanin A

Exploring Dorsmanin A (CAS No. 162229-27-8): A Promising Compound in Biomedical Research

In the realm of bioactive natural products, Dorsmanin A (CAS No. 162229-27-8) has emerged as a compound of significant interest due to its unique structural properties and potential therapeutic applications. Derived from marine-derived fungi, this secondary metabolite belongs to the class of polyketides, which are renowned for their diverse biological activities. Researchers have been particularly intrigued by its anti-inflammatory and anti-cancer properties, making it a focal point in drug discovery pipelines.

The molecular structure of Dorsmanin A features a complex polyketide backbone with multiple functional groups, contributing to its bioactivity. Its CAS No. 162229-27-8 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Recent studies have highlighted its ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancers and metabolic disorders. This has sparked interest in its potential as a targeted therapy agent.

One of the most searched questions surrounding Dorsmanin A is its mechanism of action. Preliminary data suggest it inhibits specific kinases involved in cell proliferation and inflammation, aligning with current trends in precision medicine. Users frequently inquire about its synergistic effects with existing drugs, a topic gaining traction in combination therapy research. Additionally, its low cytotoxicity in normal cells enhances its appeal as a candidate for further development.

From an SEO perspective, terms like "Dorsmanin A benefits," "CAS 162229-27-8 supplier," and "natural anti-cancer compounds" are highly relevant. These reflect user intent, ranging from academic curiosity to commercial procurement. The compound’s marine origin also ties into the growing popularity of blue biotechnology, a sector focused on harnessing marine resources for healthcare solutions.

In conclusion, Dorsmanin A (CAS No. 162229-27-8) represents a compelling case study in the intersection of natural product chemistry and modern pharmacology. Its multifaceted bioactivity, coupled with rising interest in sustainable drug discovery, positions it as a molecule worth watching in the coming years. Ongoing research aims to elucidate its full therapeutic potential and scalability, addressing key questions from both scientific and industry stakeholders.